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Abstract

Vat Orange 1, identified by CAS number 1324-11-4, is a synthetic organic compound
belonging to the class of vat dyes.[1] Also known as Golden Yellow RK and C.I. 59105, this
yellowish-brown powder is primarily utilized in the textile industry for dyeing and printing various
fabrics, including cotton, viscose, silk, and polyester blends.[2][3][4][5] Its molecular formula is
C24H10Br202, with a molecular weight of approximately 490.14 g/mol .[2][6][7][8] Beyond its
use in textiles, Vat Orange 1 also serves in the manufacturing of organic pigments.[2][5][7] This
guide provides a comprehensive overview of the chemical and physical properties of Vat
Orange 1, its synthesis, applications, and safety information. Recent research has also
explored its potential in material science as an n-type semiconductor for organic field-effect
transistors (OFETSs).[9]

Chemical and Physical Properties

Vat Orange 1 is characterized as a yellow-brown powder.[2][3] It is soluble in nitrobenzene,
xylene, and 1,2,3,4-tetrahydronaphthalene, and slightly soluble in chloroform, 2-chlorophenol,
pyridine, acetone, ethanol, toluene, and benzene.[2][5][7][10] The compound is insoluble in
water.[1]

Table 1: General Properties of Vat Orange 1
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Property Value Reference
CAS Number 1324-11-4 [1][2][3][6][10][11]
C.l. Name Vat Orange 1, 59105 [21[31[7]
Golden Yellow RK, Cibanon
Synonyms Golden Yellow RK, Gold [2][3]
Orange 5G
Appearance Yellow-brown powder [2][3]
Molecular Formula C24H10Br202 213161 71[11]
Molecular Weight 490.14 g/mol [2161r718112]

ble 2: Physical and Chemical  Vat €

Property Value Reference
Density 1.837 g/cm3 [13]
Boiling Point 694.9 °C at 760 mmHg [13]
Flash Point 210.8 °C [13]

Water Solubility

8.337 mg/L at 20 °C

[4]

LogP

8.06 at 25 °C

[4]

Table 3: Fastness Properties of VatOrange1

Property Rating Reference
Light Fastness (Xenon) 6-7 [31[4]
Washing (60°C) 4-5 [3]
Perspiration 4-5 [3]

Rubbing 4-5 [3]
Sublimation (180°C) 4-5 [3]
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Synthesis

The primary manufacturing method for Vat Orange 1 involves the bromination of C.I. Vat
Yellow 4 (C.1. 59100).[7] This process continues until the bromine content reaches
approximately 28%.[7] The synthesis of the precursor, Vat Yellow 4, is a complex process that
is not detailed in the available search results.

Vat Yellow 4 (C.I. 59100) Vat Orange 1 (C.I. 59105)

Click to download full resolution via product page

Synthesis of Vat Orange 1

Experimental Protocols

Detailed experimental protocols for the synthesis of Vat Orange 1 are not publicly available in
the provided search results. However, a general outline of the synthesis can be described as
follows:

Synthesis of Vat Orange 1 from Vat Yellow 4

o Objective: To introduce bromine atoms into the Vat Yellow 4 molecule to produce Vat Orange
1.

e Reactants: C.I. Vat Yellow 4, Brominating agent (e.g., elemental bromine).
e General Procedure:
o C.l. Vat Yellow 4 is subjected to a bromination reaction.
o The reaction is monitored to achieve a bromine content of up to 28%.[7]
o The product, Vat Orange 1, is then isolated and purified.

» Note: The specific reaction conditions, such as solvent, temperature, and catalyst, are not
specified in the available literature.
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Applications

The primary application of Vat Orange 1 is as a dye for various textiles.[1] It is used for dyeing
and printing on cotton, cotton/polyester blends, viscose, and silk.[2][4] Due to its severe light-
brittle nature, it is often used in color matching.[3][4] It can also be processed into organic
pigments.[2][4][5][7]

Recent studies have highlighted the potential of Vat Orange 1 in the field of material science.
Its properties as an n-type semiconductor make it a candidate for use in organic field-effect
transistors (OFETSs).[9] The stability of Vat Orange 1 in air further enhances its suitability for
such applications.[9]

Safety and Handling

Vat Orange 1 is considered harmful if swallowed and may cause gastrointestinal irritation.[14]
It can also cause irritation to the eyes, skin, and respiratory tract.[14] It is recommended to
handle this chemical with appropriate personal protective equipment, including chemical safety
goggles, rubber gloves, and a respirator.[14] Handling should be performed in a well-ventilated
area or a chemical fume hood.[14]

Storage: Store in a cool, dry place in tightly sealed, light-resistant containers.[14]

Toxicological Information

There is limited toxicological data available for Vat Orange 1. It is not listed as a carcinogen by
ACGIH, IARC, NIOSH, NTP, or OSHA.[14] However, mutagenicity data has been reported.[14]

Conclusion

Vat Orange 1 (CAS 1324-11-4) is a well-established vat dye with significant applications in the
textile industry. Its chemical and physical properties, particularly its colorfastness, make it a
valuable colorant. While its synthesis from Vat Yellow 4 is known, detailed experimental
protocols are not readily available. The emergence of Vat Orange 1 as a potential n-type
semiconductor opens new avenues for research in organic electronics. As with any chemical,
proper safety precautions are essential when handling this compound. Further research into its
toxicological profile and detailed synthetic methodologies would be beneficial for both industrial
and research applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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